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Compound of Interest

Compound Name: 2,3-Diiodothiophene

Cat. No.: B101709

Introduction

2,3-Diiodothiophene is a highly versatile heterocyclic building block for the synthesis of
complex molecules. The presence of two iodine atoms at adjacent positions (C2 and C3)
allows for selective and sequential functionalization through palladium-catalyzed cross-coupling
reactions. The carbon-iodine bond is more reactive than corresponding carbon-bromine or
carbon-chlorine bonds, often enabling milder reaction conditions. These reactions are
fundamental in drug discovery and materials science, providing access to a wide array of
substituted thiophenes, which are key scaffolds in many pharmaceuticals and organic
electronic materials. This document provides detailed protocols and application notes for
several key palladium-catalyzed cross-coupling reactions involving 2,3-diiodothiophene.

Suzuki-Miyaura Coupling

Application Note: The Suzuki-Miyaura reaction is one of the most powerful methods for forming
carbon-carbon bonds, coupling an organohalide with an organoboron reagent. For 2,3-
diiodothiophene, this reaction allows for the introduction of aryl, heteroaryl, or vinyl
substituents. Due to the differential reactivity of the C2 and C3 positions, regioselective mono-
or di-arylation can be achieved by carefully controlling stoichiometry and reaction conditions.
This methodology is crucial for synthesizing precursors to conjugated polymers and complex
drug molecules.

General Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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